REACTION_CXSMILES
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[C:1]12([C:11](Cl)=[O:12])[CH2:10][CH:5]3[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]3)[CH2:2]1)[CH2:8]2.[CH3:14][O:15][C:16]1[CH:21]=[CH:20][CH:19]=[C:18]([NH2:22])[CH:17]=1>C(N(CC)CC)C>[CH3:14][O:15][C:16]1[CH:17]=[C:18]([NH:22][C:11]([C:1]23[CH2:10][CH:5]4[CH2:6][CH:7]([CH2:9][CH:3]([CH2:4]4)[CH2:2]2)[CH2:8]3)=[O:12])[CH:19]=[CH:20][CH:21]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C12(CC3CC(CC(C1)C3)C2)C(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=CC(=CC=C1)N
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)N(CC)CC
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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COC=1C=C(C=CC1)NC(=O)C12CC3CC(CC(C1)C3)C2
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |